Cas no 2377606-01-2 ([2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid)
[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid
-
- Inchi: 1S/C7H5BClF3O4/c9-4-2-6(16-7(10,11)12)5(13)1-3(4)8(14)15/h1-2,13-15H
- InChI Key: XVILRSOBZRBVFC-UHFFFAOYSA-N
- SMILES: O(C1C=C(Cl)C(B(O)O)=CC=1O)C(F)(F)F
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Boiling Point: 358.0±52.0 °C(Predicted)
- pka: 7.65±0.48(Predicted)
[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ15626-250mg |
[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid |
2377606-01-2 | 98% | 250mg |
$282.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15626-1g |
[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid |
2377606-01-2 | 98% | 1g |
$662.00 | 2024-04-20 |
[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid
Introduction to [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic Acid (CAS No. 2377606-01-2)
[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid, with CAS number 2377606-01-2, is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its unique combination of substituents: a chlorine atom at the 2-position, a hydroxyl group at the 5-position, and a trifluoromethoxy group at the 4-position on the phenyl ring, which is further attached to a boronic acid moiety. The presence of these groups imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for various applications.
The trifluoromethoxy group is particularly notable for its strong electron-withdrawing effect, which can significantly influence the reactivity of the aromatic ring. This feature makes [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid an excellent candidate for Suzuki-Miyaura coupling reactions, a widely used method in cross-coupling chemistry. Recent studies have demonstrated that this compound can serve as an efficient precursor for constructing biaryl structures with high regioselectivity and yield. Such structures are of great interest in drug discovery and materials development due to their potential to modulate electronic properties and enhance stability.
One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic devices. The hydroxyl group at the 5-position plays a critical role in tuning the electronic properties of the resulting materials, enabling better charge transport and emission characteristics. Furthermore, the chlorine substituent contributes to increased molecular rigidity, which is essential for achieving optimal performance in these devices.
Recent advancements in medicinal chemistry have also highlighted the potential of [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid as a lead compound for developing novel therapeutic agents. Its ability to participate in diverse coupling reactions allows for the creation of complex molecular architectures that can target specific biological pathways. For example, derivatives of this compound have been investigated as inhibitors of kinase enzymes, which are key players in various disease states such as cancer and inflammatory disorders.
In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic aromatic substitution and boronate esterification. The choice of methodology depends on the desired regioselectivity and scalability of the process. Recent optimizations have focused on improving reaction efficiency and minimizing environmental impact by employing catalytic systems or using solvent-free conditions.
Looking ahead, [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of functional groups makes it a valuable tool for exploring new frontiers in organic synthesis, materials science, and drug discovery. As researchers continue to uncover its full potential, this compound will undoubtedly contribute to groundbreaking innovations across multiple disciplines.
2377606-01-2 ([2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)